Stearyl behenate
Overview
Description
Stearyl behenate, also known as behenic acid, is a long-chain saturated fatty acid derived from the hydrolysis of vegetable oils and animal fats. It is a white, waxy solid with a faint odor. It is used in a variety of applications, including food, cosmetics, and pharmaceuticals. It is used as an emulsifying agent and stabilizer, and also has applications in the medical and cosmetic industries.
Scientific Research Applications
Cosmetic Applications
Stearyl behenate is part of a class of chemicals called stearyl alkanoates, which are used in cosmetics primarily as skin conditioning agents. Research supports the safety of stearyl behenate and related compounds in cosmetic applications due to their water-insoluble nature and metabolic breakdown into stearyl alcohol and corresponding fatty acids. These compounds are deemed safe in current practices of use and concentration in cosmetics (Fiume et al., 2012).
Pharmaceutical Formulation Development
Stearyl behenate has been investigated for its role in modulating the release rates of drugs from solid lipid matrices. A study focused on the mechanisms of water permeation and diffusive API (active pharmaceutical ingredient) release from matrices containing stearyl alcohol and glyceryl behenate. The findings suggest that the physical properties of these lipid excipients significantly influence the drug release mechanisms, making them valuable for developing modified release (MR) formulations (Cape et al., 2020).
Nanotechnology and Drug Delivery
In the context of nanotechnology, stearyl behenate has been used to prepare solid lipid nanoparticles (SLN) for drug delivery applications. A study demonstrated the preparation of paclitaxel-loaded SLN using behenic acid, with modifications to the formulation leading to positive charges on the nanoparticles. These positively charged SLNs showed enhanced permeability through the blood-brain barrier (BBB) in vitro, indicating their potential for delivering chemotherapeutic agents in the treatment of glioblastoma (Chirio et al., 2014).
Oleogel Food Systems
Stearyl behenate has also been explored in the study of oleogel properties, particularly in mixtures with behenyl alcohol and behenic acid. The research aimed to understand the influence of the weight ratio between fatty acids and fatty alcohols on the textural and structural properties of oleogels. Specific ratios provided oleogels with enhanced hardness and stability, contributing valuable insights into the formulation of oleogel-based products in both the cosmetic and pharmaceutical industries (Callau et al., 2019).
Mechanism of Action
Target of Action
Stearyl behenate, also known as Octadecyl docosanoate, is primarily used in the cosmetics industry . Its primary targets are the skin and hair, where it serves as a conditioning agent .
Mode of Action
Stearyl behenate is an ester of stearyl alcohol and behenic acid . It functions as an emollient, providing a protective film on the skin’s surface, which helps to retain moisture . It also acts as a binder, holding together the ingredients of a compressed tablet or cake . Furthermore, it serves as an emulsion stabilizer, preventing an emulsion from separating into its oil and liquid components .
Biochemical Pathways
By providing a protective film, it may help to prevent transepidermal water loss, thereby maintaining skin hydration .
Pharmacokinetics
Given its use in topical formulations, it is likely that it remains largely on the skin’s surface, where it exerts its effects .
Result of Action
The primary result of stearyl behenate’s action is improved skin and hair condition. By forming a protective film, it helps to retain moisture, leading to increased skin hydration and a smoother, softer appearance . It also enhances the appearance and feel of hair, increasing hair body, suppleness, and sheen .
Action Environment
Environmental factors such as temperature and humidity can influence the action of stearyl behenate. For example, in dry environments, its ability to form a protective film and retain moisture can be particularly beneficial for skin hydration . , suggesting that it can remain effective on the skin’s surface for an extended period.
properties
IUPAC Name |
octadecyl docosanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C40H80O2/c1-3-5-7-9-11-13-15-17-19-21-22-23-24-26-28-30-32-34-36-38-40(41)42-39-37-35-33-31-29-27-25-20-18-16-14-12-10-8-6-4-2/h3-39H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GAQPWOABOQGPKA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCCCCCCCC(=O)OCCCCCCCCCCCCCCCCCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C40H80O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3066974 |
Source
|
| Record name | Octadecyl docosanoate List Acronyms | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3066974 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
593.1 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Dry Powder; Other Solid, Solid; [Sigma-Aldrich MSDS] |
Source
|
| Record name | Docosanoic acid, octadecyl ester | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Docosanoic acid, octadecyl ester | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/12115 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
CAS RN |
24271-12-3 |
Source
|
| Record name | Stearyl behenate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=24271-12-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Docosanoic acid, octadecyl ester | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0024271123 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Docosanoic acid, octadecyl ester | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Octadecyl docosanoate List Acronyms | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3066974 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Octadecyl docosanoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.041.908 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | STEARYL BEHENATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/A68S9UI39D | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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